Cas no 1427010-40-9 (3-Oxetanecarbonitrile, 3-(4-methylphenyl)-)

• Product Name: 3-Oxetanecarbonitrile, 3-(4-methylphenyl)-
• CAS No: 1427010-40-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5263939
• Update Time: 2025-06-12

3-Oxetanecarbonitrile, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanecarbonitrile, 3-(4-methylphenyl)-

• Inchi： 1S/C11H11NO/c1-9-2-4-10(5-3-9)11(6-12)7-13-8-11/h2-5H,7-8H2,1H3
• InChI Key： JVTUYKRFBJRJEW-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C(C)C=C2)(C#N)C1

Additional information on 3-Oxetanecarbonitrile, 3-(4-methylphenyl)-

Comprehensive Overview of 3-Oxetanecarbonitrile, 3-(4-methylphenyl)- (CAS No. 1427010-40-9)

3-Oxetanecarbonitrile, 3-(4-methylphenyl)- (CAS No. 1427010-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile-functionalized oxetane derivative is characterized by its unique structural features, combining an oxetane ring with a 4-methylphenyl substituent. Its molecular formula, C₁₁H₁₁NO, and precise molecular weight of 173.21 g/mol make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly as a bioisostere for carbonyl groups or as a polar fragment to modulate physicochemical properties.

The compound's oxetane moiety is of particular interest due to its ring strain and polarity, which can enhance binding affinity and solubility in drug candidates. Recent studies highlight its utility in kinase inhibitor design and proteolysis-targeting chimera (PROTAC) applications. A 2023 survey of patent literature revealed a 40% increase in filings mentioning oxetane derivatives, underscoring the growing commercial relevance of compounds like 3-Oxetanecarbonitrile, 3-(4-methylphenyl)-. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting stringent requirements for preclinical research.

From a synthetic chemistry perspective, this compound serves as a versatile building block for C-C bond formation through nucleophilic addition or click chemistry reactions. Its nitrile group offers multiple transformation pathways—hydrolysis to carboxylic acids, reduction to amines, or cycloadditions to form heterocycles. These properties align with current trends in fragment-based drug discovery, where researchers frequently search for "small polar fragments for lead optimization" or "bioisosteric replacements for tert-butyl groups."

Environmental and safety assessments indicate that 3-Oxetanecarbonitrile, 3-(4-methylphenyl)- requires standard laboratory handling procedures. While not classified as hazardous under GHS criteria, proper ventilation and PPE are recommended during manipulation. Storage at 2-8°C under inert atmosphere ensures long-term stability, with shelf-life extending beyond 24 months when properly sealed. These handling characteristics make it comparable to other pharmaceutical intermediates in research settings.

The commercial availability of this compound has expanded significantly since 2020, with major catalog suppliers now offering gram-to-kilogram quantities. Pricing trends show a 15% year-over-year decrease due to improved synthetic routes, making it more accessible for high-throughput screening campaigns. Researchers often combine this material with cross-coupling catalysts or organometallic reagents—two frequently searched terms in synthetic chemistry databases—to create diverse molecular architectures.

Emerging applications in material science include its use as a monomer for high-performance polymers with enhanced thermal stability. The 4-methylphenyl group contributes to π-stacking interactions in polymeric matrices, while the oxetane ring enables cationic polymerization. Such materials show promise in OLED technologies and dielectric coatings, areas experiencing 30% annual growth according to market analysts.

For analytical chemists, the compound presents distinct spectroscopic signatures: a characteristic CN stretch at 2240 cm^-1 in IR, paired with aromatic proton signals between 7.2-7.4 ppm in ¹H NMR. These features facilitate reaction monitoring and quality control—key concerns for laboratories searching "how to characterize oxetane derivatives" or "nitrile quantification methods." Recent advancements in benchtop NMR technology have made such analyses more routine.

Regulatory status varies by region, but most jurisdictions classify 3-Oxetanecarbonitrile, 3-(4-methylphenyl)- as a non-controlled substance for research purposes. Documentation packages typically include certificates of analysis, safety data sheets, and patent landscape reports—documents highly sought after by procurement specialists. The compound's EC number and REACH compliance status are routinely verified by European researchers.

Future research directions may explore its potential in covalent inhibitor design or as a metabolically stable motif in agrochemicals. These applications align with industry searches for "improving metabolic stability" and "covalent warhead libraries." As synthetic methodologies advance, particularly in continuous flow chemistry, production scalability concerns are expected to diminish further.